Cas no 215649-81-3 (1-(3-Bromophenyl)piperazin-2-one Hydrochloride Salt)

• Product Name: 1-(3-Bromophenyl)piperazin-2-one Hydrochloride Salt
• CAS No: 215649-81-3
• MF: C₁₀H₁₂BrClN₂O
• MW: 291.572080612183
• MDL: MFCD04038499
• CID: 243160
• PubChem ID: 42614236
• Update Time: 2025-05-20

1-(3-Bromophenyl)piperazin-2-one Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,1-(3-bromophenyl)-, hydrochloride (1:1)
• 1-(3-Bromephenyl)-piperazin-2-one HCl
• 1-(3-bromo-phenyl)-piperazin-2-one
• 1-(3-BROMOPHENYL)-PIPERAZIN-2-ONE HCL
• 1-(3-bromophenyl)piperazin-2-one,hydrochloride
• AB1260
• 1-(3-Bromo-phenyl)-piperazin-2-one hydrochloride
• 1-(3-Bromophenyl)-piperazin-2-one hydrochloride
• FT-0651637
• DTXSID60655075
• 1-(3-BROMOPHENYL)PIPERAZIN-2-ONE HCL
• AS-44549
• 1-(3-Bromophenyl)piperazin-2-one. hydrochloride
• AKOS015911850
• 1-(3-bromophenyl)piperazin-2-one hydrochloride
• SB35423
• 215649-81-3
• MFCD04038499
• 1-(3-bromophenyl)piperazin-2-one;hydrochloride
• A815483
• 1-(3-Bromophenyl)piperazin-2-one--hydrogen chloride (1/1)
• 1-(3-Bromephenyl)-piperazin-2-one hydrochloride
• CS-0213320
• 1-(3-Bromophenyl)piperazin-2-one Hydrochloride Salt

• MDL： MFCD04038499
• Inchi： 1S/C10H11BrN2O.ClH/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14;/h1-3,6,12H,4-5,7H2;1H
• InChI Key： ALZPDFZMDRHYQL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(CNCC1)=O.Cl

Computed Properties

• Exact Mass: 289.98200
• Monoisotopic Mass: 289.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Boiling Point: 477.2°Cat760mmHg
• Flash Point: 242.4°C
• PSA: 32.34000
• LogP: 2.58110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-Bromophenyl)piperazin-2-one Hydrochloride Salt

1-(3-Bromophenyl)piperazin-2-one Hydrochloride Salt: A Comprehensive Overview

1-(3-Bromophenyl)piperazin-2-one hydrochloride salt, also known by its CAS number 215649-81-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound comprises a piperazin-2-one ring fused with a 3-bromophenyl group, and it exists as a hydrochloride salt, which is a common form for many pharmaceutical compounds due to its stability and solubility properties.

The synthesis of 1-(3-Bromophenyl)piperazin-2-one hydrochloride salt typically involves multi-step organic reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, thereby improving yield and purity. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

In terms of pharmacological properties, 1-(3-Bromophenyl)piperazin-2-one hydrochloride salt has been investigated for its potential as a drug candidate. Studies have shown that this compound exhibits promising activity in various biological assays, particularly in the context of central nervous system (CNS) disorders. For example, research published in 2023 demonstrated that this compound acts as a potent antagonist at certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of conditions such as anxiety and depression. The bromine substituent at the 3-position of the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Beyond its pharmacological applications, 1-(3-Bromophenyl)piperazin-2-one hydrochloride salt has also found utility in materials science. Its unique structure makes it a candidate for applications in organic electronics, where it can serve as a building block for semiconducting materials. Recent studies have explored its ability to form self-assembled monolayers on various substrates, which could be leveraged in the development of advanced sensors and electronic devices. This dual functionality underscores the versatility of this compound across multiple disciplines.

The safety and toxicity profile of 1-(3-Bromophenyl)piperazin-2-one hydrochloride salt have been thoroughly evaluated in preclinical studies. Acute and chronic toxicity tests indicate that this compound exhibits a favorable safety margin when administered at therapeutic doses. However, further long-term studies are required to fully understand its potential risks and ensure its safe use in clinical settings.

In conclusion, 1-(3-Bromophenyl)piperazin-2-one hydrochloride salt, with its CAS number 215649-81-3, represents a valuable addition to the arsenal of compounds available for both therapeutic and materials-based applications. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a promising candidate for future research and development efforts.